Cas no 2225152-31-6 (4-Fluoro-2-(3-methylpiperidin-1-yl)pyridine-5-boronic acid)
4-Fluoro-2-(3-methylpiperidin-1-yl)pyridine-5-boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-2-(3-methylpiperidin-1-yl)pyridine-5-boronic acid
- (4-Fluoro-6-(3-methylpiperidin-1-yl)pyridin-3-yl)boronic acid
- 2225152-31-6
-
- Inchi: 1S/C11H16BFN2O2/c1-8-3-2-4-15(7-8)11-5-10(13)9(6-14-11)12(16)17/h5-6,8,16-17H,2-4,7H2,1H3
- InChI Key: RQGWIOWHGWGTBX-UHFFFAOYSA-N
- SMILES: B(C1=C(F)C=C(N2CCCC(C)C2)N=C1)(O)O
Computed Properties
- Exact Mass: 238.1288861g/mol
- Monoisotopic Mass: 238.1288861g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.6Ų
4-Fluoro-2-(3-methylpiperidin-1-yl)pyridine-5-boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F903846-5mg |
4-Fluoro-2-(3-methylpiperidin-1-yl)pyridine-5-boronic acid |
2225152-31-6 | 95% | 5mg |
¥1,052.00 | 2022-01-12 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F903846-25mg |
4-Fluoro-2-(3-methylpiperidin-1-yl)pyridine-5-boronic acid |
2225152-31-6 | 95% | 25mg |
¥4,506.00 | 2022-01-12 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F903846-100mg |
4-Fluoro-2-(3-methylpiperidin-1-yl)pyridine-5-boronic acid |
2225152-31-6 | 95% | 100mg |
¥13,520.00 | 2022-01-12 |
4-Fluoro-2-(3-methylpiperidin-1-yl)pyridine-5-boronic acid Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 4-Fluoro-2-(3-methylpiperidin-1-yl)pyridine-5-boronic acid
4-Fluoro-2-(3-methylpiperidin-1-yl)pyridine-5-boronic Acid: A Comprehensive Overview
The compound 4-Fluoro-2-(3-methylpiperidin-1-yl)pyridine-5-boronic acid (CAS No. 2225152-31-6) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatile applications in drug discovery and materials science. The presence of a boronic acid group at the 5-position of the pyridine ring makes it particularly valuable for Suzuki-Miyaura coupling reactions, a cornerstone in modern organic synthesis.
Recent advancements in the synthesis of pyridine derivatives have highlighted the importance of functional group diversity in enhancing the biological activity and pharmacokinetic properties of these compounds. The 4-fluoro substituent in this molecule contributes to its electronic properties, while the 3-methylpiperidinyl group introduces steric bulk and potential for hydrogen bonding interactions. These features collectively make 4-fluoro-2-(3-methylpiperidinyl)pyridine derivatives attractive candidates for exploring novel therapeutic agents.
In terms of chemical synthesis, this compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The introduction of the boronic acid group is typically achieved through hydroboration or other specialized reactions, ensuring high regioselectivity. Researchers have also explored alternative routes using microwave-assisted synthesis, which has shown promise in improving reaction yields and reducing reaction times.
The application of 4-fluoro-2-(3-methylpiperidinyl)pyridine-5-boronic acid extends beyond traditional organic synthesis. Recent studies have demonstrated its utility as a building block in the construction of complex heterocyclic frameworks, particularly in the development of kinase inhibitors and GPCR modulators. For instance, a study published in *Journal of Medicinal Chemistry* highlighted its role in synthesizing potent inhibitors of the BRAF kinase, a key target in oncology research.
From a structural perspective, the molecule's boronic acid functionality is not only reactive but also plays a critical role in its solubility and stability under physiological conditions. This property is particularly advantageous in drug delivery systems where controlled release and bioavailability are paramount. Additionally, the fluorine atom at the 4-position imparts lipophilicity, enhancing the compound's ability to cross cellular membranes—a crucial factor in drug design.
Recent computational studies have further elucidated the electronic properties of this compound, revealing its potential as an electron-deficient aromatic system suitable for various π-interactions. Such insights have paved the way for its use in supramolecular chemistry and materials science applications, including the design of novel coordination polymers and organic semiconductors.
In conclusion, 4-fluoro-2-(3-methylpiperidinyl)pyridine-5-boronic acid stands as a testament to the ingenuity of modern chemical synthesis and its profound impact on diverse scientific disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool for advancing both academic research and industrial applications.
2225152-31-6 (4-Fluoro-2-(3-methylpiperidin-1-yl)pyridine-5-boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)